Cas no 1256785-76-8 (5-Isopropylnicotinimidamide)
5-Isopropylnicotinimidamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Isopropylnicotinimidamide
- GS2457
-
- Inchi: 1S/C9H13N3/c1-6(2)7-3-8(9(10)11)5-12-4-7/h3-6H,1-2H3,(H3,10,11)
- InChI Key: NGWZBHZETJMMIB-UHFFFAOYSA-N
- SMILES: N1C=C(C(=N)N)C=C(C=1)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- XLogP3: 0.9
- Topological Polar Surface Area: 62.8
5-Isopropylnicotinimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029207068-5g |
5-Isopropylnicotinimidamide |
1256785-76-8 | 95% | 5g |
$2894.40 | 2023-09-03 | |
| Alichem | A029207068-10g |
5-Isopropylnicotinimidamide |
1256785-76-8 | 95% | 10g |
$4060.20 | 2023-09-03 | |
| Alichem | A029207068-25g |
5-Isopropylnicotinimidamide |
1256785-76-8 | 95% | 25g |
$6901.00 | 2023-09-03 |
5-Isopropylnicotinimidamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-Isopropylnicotinimidamide
Comprehensive Overview of 5-Isopropylnicotinimidamide (CAS No. 1256785-76-8): Properties, Applications, and Industry Insights
5-Isopropylnicotinimidamide (CAS No. 1256785-76-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of nicotinamide, this compound features an isopropyl substitution at the 5-position, enhancing its lipophilicity and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. The compound's imidamide functional group offers versatile reactivity, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.
Recent trends in AI-driven drug discovery have amplified interest in 5-Isopropylnicotinimidamide, with computational models predicting its utility in targeting protein-protein interactions. Laboratories frequently search for "CAS 1256785-76-8 solubility" and "5-Isopropylnicotinimidamide synthesis protocol," reflecting practical research needs. The compound's logP value (estimated at 1.8) suggests moderate membrane permeability, a hot topic in bioavailability optimization discussions. Its crystalline form shows stability under standard storage conditions (room temperature, inert atmosphere), addressing common "chemical storage guidelines" queries.
In agrochemical applications, 5-Isopropylnicotinimidamide demonstrates promise as a precursor for plant growth regulators, aligning with sustainable agriculture trends. Patent analyses reveal growing IP activity around nicotinamide derivatives, particularly for "stress resistance enhancement" in crops. The compound's heterocyclic core interacts with biological targets similarly to natural cofactors, explaining its low ecotoxicity profile—a key consideration in "green chemistry" forums. Analytical methods like HPLC purity testing (typically >98%) and LC-MS characterization are frequently documented for quality control.
From a regulatory perspective, CAS 1256785-76-8 is not classified under hazardous categories, though proper laboratory handling procedures (gloves, ventilation) are recommended. The scientific community actively investigates its "metabolic pathways" and "enzymatic interactions," with recent studies suggesting potential applications in nutraceutical formulations. Its molecular weight (179.24 g/mol) and hydrogen bonding capacity (3 acceptors, 2 donors) make it relevant for "fragment-based drug design"—a trending approach in precision medicine.
Supply chain data indicates increasing availability of 5-Isopropylnicotinimidamide through specialty chemical distributors, with technical sheets emphasizing its "batch-to-batch consistency." Researchers comparing "nicotinamide analogs bioactivity" often include this compound in screening panels. The rise of "high-throughput screening" technologies has further driven demand, as its well-defined spectroscopic properties (1H NMR: δ 8.9 ppm for pyridine-H) facilitate rapid identification. Current literature highlights its role in developing selective enzyme modulators, particularly for NAD+-dependent processes.
Environmental fate studies show 5-Isopropylnicotinimidamide undergoes biodegradation within 28 days under OECD 301B conditions, addressing "eco-friendly chemicals" search trends. Its thermal stability (decomposition >200°C) suits process chemistry applications, while the isopropyl group confers steric effects valuable for molecular recognition studies. The compound's structure-property relationships are frequently modeled using quantum mechanical calculations, reflecting the integration of computational and experimental approaches in modern chemistry.
Emerging applications include its use as a ligand in catalysis, particularly for transition metal complexes in cross-coupling reactions. This aligns with industry searches for "alternative palladium ligands" and "sustainable catalytic systems." The electron-deficient pyridine ring participates in charge-transfer interactions, making it interesting for materials science applications like organic semiconductors. Recent formulation studies explore its salt formation potential with carboxylic acids to modify dissolution profiles.
Quality assurance protocols for CAS 1256785-76-8 typically involve residual solvent analysis (meeting ICH Q3C guidelines) and chiral purity verification (though the compound is achiral). Its structure-activity landscape continues to be mapped through collaborative open science initiatives, with particular focus on optimizing its pharmacokinetic parameters. As regulatory agencies emphasize ICH M7 compliance for mutagenic impurities, the compound's clean AMES test profile enhances its appeal for preclinical development.
1256785-76-8 (5-Isopropylnicotinimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)